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Compound of Interest

Compound Name: SB 415286

Cat. No.: B1681499 Get Quote

Technical Support Center: SB 415286
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of SB 415286, a

potent and selective glycogen synthase kinase-3 (GSK-3) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for long-term storage of solid SB 415286?

For long-term stability, solid SB 415286 should be stored at -20°C.[1][2] Under these

conditions, the compound is reported to be stable for at least three to four years.[1][2] It is also

noted that the product may be light-sensitive and should be stored in the dark under

desiccating conditions.[3]

Q2: How should I prepare and store stock solutions of SB 415286?

SB 415286 is soluble in DMSO and ethanol.[4] For long-term storage, it is recommended to

prepare aliquoted stock solutions in a suitable solvent and store them at -80°C, where they can

be stable for up to one year.[1] For shorter-term storage, solutions can be kept at -20°C for up

to one month.[1] To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution

into single-use volumes.[1]

Q3: What is the mechanism of action of SB 415286?
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SB 415286 is a potent, selective, and cell-permeable inhibitor of Glycogen Synthase Kinase-3

(GSK-3). It acts as an ATP-competitive inhibitor of GSK-3α with a Kᵢ of 31 nM and shows

similar potency for GSK-3β.[1][4] By inhibiting GSK-3, SB 415286 modulates downstream

signaling pathways, including the Wnt/β-catenin pathway, leading to the accumulation of β-

catenin.[1] This can influence various cellular processes such as glycogen synthesis, gene

transcription, and cell survival.[4]

Storage and Stability Data
Form Storage Condition

Duration of
Stability

Citations

Solid Powder Room Temperature Short-term [4]

-20°C 3 - 4 years [1][2]

Stock Solution -20°C 1 month [1]

-80°C 1 year [1]

Solubility Data

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Citations

DMSO 50 - 100 17.99 - 72 [1][3][4]

Ethanol 25 - 100 8.99 - 72 [1][4]

Water Insoluble Insoluble [1]
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Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution

- Exceeded solubility limit-

Improper solvent storage (e.g.,

moisture in DMSO)

- Gently warm the solution and

vortex to redissolve.- Use

fresh, anhydrous DMSO for

preparing solutions.[1]-

Prepare a more dilute stock

solution.

Inconsistent experimental

results

- Repeated freeze-thaw cycles

of stock solution- Degradation

of the compound due to

improper storage

- Aliquot stock solutions into

single-use vials to avoid

freeze-thaw cycles.[1]- Ensure

the compound is stored

protected from light.[3]-

Prepare fresh stock solutions

for critical experiments.

No observable effect in cell-

based assays

- Insufficient concentration-

Poor cell permeability- Inactive

compound

- Perform a dose-response

experiment to determine the

optimal concentration.- SB

415286 is reported to be cell-

permeable; however,

incubation times may need

optimization.- Verify the activity

of the compound by observing

the accumulation of β-catenin,

a downstream target of GSK-3.

Cell toxicity observed

- High concentration of SB

415286- High concentration of

solvent (e.g., DMSO)

- Determine the optimal, non-

toxic concentration through a

dose-response curve.- Ensure

the final concentration of the

solvent in the culture medium

is below the toxic threshold for

your cell line (typically <0.5%

for DMSO).
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In Vitro GSK-3 Kinase Assay
This protocol provides a method to measure the enzymatic activity of GSK-3 in the presence of

SB 415286.

Methodology:

Prepare a reaction mixture containing:

1 nM human GSK-3α or rabbit GSK-3β

50 mM MOPS pH 7.0

0.2 mM EDTA

10 mM Mg-acetate

7.5 mM β-mercaptoethanol

5% (w/v) glycerol

0.01% (w/v) Tween-20

10% (v/v) DMSO

28 µM GS-2 peptide substrate

Varying concentrations of SB 415286

Initiate the kinase reaction by adding [³³P]γ-ATP.

Incubate the reaction mixture for 30 minutes at room temperature.

Stop the reaction by adding 2.5% (v/v) H₃PO₄ containing 21 mM ATP.

Spot the samples onto P30 phosphocellulose mats.

Wash the mats six times in 0.5% (v/v) H₃PO₄.
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Measure the incorporation of ³³P into the substrate peptide using a scintillation counter.

Cell Viability Assay
This protocol describes how to assess the effect of SB 415286 on the viability of a cell line,

such as Neuro-2A cells.

Methodology:

Plate an equal number of cells in each well of a 96-well plate.

After 24 hours, treat the cells with varying concentrations of SB 415286 (e.g., 0-100 µM).

Incubate the cells for the desired time periods (e.g., 24, 48, 72, or 96 hours).

Add a cell proliferation reagent (e.g., MTS or MTT) to each well.

Incubate according to the manufacturer's instructions.

Measure the absorbance at the appropriate wavelength (e.g., 490 nm) to determine cell

viability.
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Caption: A typical experimental workflow for using SB 415286.
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Caption: Inhibition of GSK-3 by SB 415286 in the Wnt signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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